Cas no 1251016-99-5 (tert-butyl 8-oxa-2,11-diazaspiro5.6dodecane-2-carboxylate)

• Product Name: tert-butyl 8-oxa-2,11-diazaspiro5.6dodecane-2-carboxylate
• CAS No: 1251016-99-5
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4564939
• Update Time: 2025-10-30

tert-butyl 8-oxa-2,11-diazaspiro5.6dodecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 8-Oxa-2,11-Diazaspiro[5.6]Dodecane-2-Carboxylate(WX100114)
• Tert-Butyl 8-Oxa-2,11-Diazaspiro[5.6]Dodecane-2-Carboxylate
• 8-Oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 8-oxa-2,11-diazaspiro5.6dodecane-2-carboxylate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-4-5-14(10-16)9-15-6-8-18-11-14/h15H,4-11H2,1-3H3
• InChI Key： WXMRPDPSEFQHSX-UHFFFAOYSA-N
• SMILES： C1C2(CNCCOC2)CCCN1C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 8-oxa-2,11-diazaspiro5.6dodecane-2-carboxylate

Comprehensive Overview of tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylate (CAS No. 1251016-99-5)

The compound tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylate (CAS No. 1251016-99-5) is a spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an 8-oxa-2,11-diazaspiro[5.6]dodecane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. The presence of a tert-butyl carboxylate group enhances its stability and solubility, which is critical for formulation development.

In recent years, the demand for spirocyclic compounds like tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylate has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their ability to modulate enzyme activity and protein-protein interactions, which are hot topics in precision medicine and personalized therapeutics. The compound’s CAS No. 1251016-99-5 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and lead optimization studies.

One of the key advantages of tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical synthesis, researchers are investigating eco-friendly routes to produce such intermediates. This aligns with the broader trend of green synthesis and catalysis, which are highly searched topics in AI-driven drug discovery platforms. The compound’s structural features also make it a candidate for computational modeling, a technique gaining traction in virtual screening and molecular docking studies.

From a commercial perspective, CAS No. 1251016-99-5 is often listed in catalogs of specialty chemicals, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. Its role in peptide mimetics and small-molecule inhibitors further underscores its relevance in modern drug development. Additionally, the compound’s spirocyclic scaffold is a focal point in discussions about drug-likeness and bioavailability, which are critical factors in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

In summary, tert-butyl 8-oxa-2,11-diazaspiro[5.6]dodecane-2-carboxylate (CAS No. 1251016-99-5) represents a promising class of compounds with broad applications in drug discovery and chemical biology. Its integration into AI-aided research and sustainable chemistry initiatives highlights its potential to address current challenges in the life sciences. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics.